Cas no 942069-71-8 (3,4-Dichloro-5-methylphenylphenylboronic acid, pinacol ester)

3,4-Dichloro-5-methylphenylphenylboronic acid pinacol ester is a boronic ester derivative widely used as a key intermediate in Suzuki-Miyaura cross-coupling reactions. Its pinacol ester group enhances stability, improving handling and storage compared to free boronic acids. The compound’s aromatic dichloro and methyl substituents contribute to its utility in constructing complex heterocycles and functionalized biaryl structures, particularly in pharmaceutical and agrochemical synthesis. The steric and electronic properties of the substituents influence reactivity, allowing selective coupling under mild conditions. This reagent is valued for its consistent performance, high purity, and compatibility with diverse catalytic systems, making it a reliable choice for precision organic synthesis.

3,4-Dichloro-5-methylphenylphenylboronic acid, pinacol ester structure

942069-71-8 structure

Product Name:3,4-Dichloro-5-methylphenylphenylboronic acid, pinacol ester

CAS No:942069-71-8

MF:C₁₃H₁₇BCl₂O₂

MW:286.989882230759

MDL:MFCD12407204

CID:1024703

Update Time:2025-10-17

3,4-Dichloro-5-methylphenylphenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

- 2-(3',4'-Dichloro-5'-methyl-[1,1'-biphenyl]-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- 3,4-Dichloro-5-methylphenylphenylboronic acid pinacol ester
- 2-(3,4-Dichloro-5-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- 3,4-Dichloro-5-methylphenylphenylboronic acid, pinacol ester
- 3,4-Dichloro-5-methylbenzene boronic acid, pinacol ester
- 1,3,2-Dioxaborolane, 2-(3,4-dichloro-5-methylphenyl)-4,4,5,5-tetramethyl-
- MDL： MFCD12407204
- Inchi： 1S/C13H17BCl2O2/c1-8-6-9(7-10(15)11(8)16)14-17-12(2,3)13(4,5)18-14/h6-7H,1-5H3
- InChI Key： IJQZKLZPLSVXAX-UHFFFAOYSA-N
- SMILES： O1C(C)(C)C(C)(C)OB1C1=CC(C)=C(Cl)C(Cl)=C1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 24
Rotatable Bond Count: 2

Experimental Properties

Density: 1.18±0.1 g/cm3(Predicted)
Boiling Point: 368.0±42.0 °C(Predicted)

3,4-Dichloro-5-methylphenylphenylboronic acid, pinacol ester Security Information

Storage Condition：2-8°C

3,4-Dichloro-5-methylphenylphenylboronic acid, pinacol ester Customs Data

HS CODE：2931900090

3,4-Dichloro-5-methylphenylphenylboronic acid, pinacol ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019115768-5g	2-(3',4'-Dichloro-5'-methyl-[1,1'-biphenyl]-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	942069-71-8	95%	5g	$752.40	2023-08-31
TRC	D437063-100mg	3,4-Dichloro-5-methylphenylphenylboronic acid, pinacol ester	942069-71-8		100mg	$115.00	2023-05-18
TRC	D437063-250mg	3,4-Dichloro-5-methylphenylphenylboronic acid, pinacol ester	942069-71-8		250mg	$230.00	2023-05-18
TRC	D437063-500mg	3,4-Dichloro-5-methylphenylphenylboronic acid, pinacol ester	942069-71-8		500mg	$351.00	2023-05-18
TRC	D437063-1g	3,4-Dichloro-5-methylphenylphenylboronic acid, pinacol ester	942069-71-8		1g	$500.00	2023-05-18
abcr	AB310140-1 g	3,4-Dichloro-5-methylphenylphenylboronic acid, pinacol ester, 98%; .	942069-71-8	98%	1g	€552.00	2023-04-26
abcr	AB310140-5 g	3,4-Dichloro-5-methylphenylphenylboronic acid, pinacol ester; 98%	942069-71-8		5g	€1,179.60	2022-06-11
Chemenu	CM135988-1g	2-(3',4'-Dichloro-5'-methyl-[1,1'-biphenyl]-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	942069-71-8	95%	1g	$364	2024-07-19
abcr	AB310140-1g	3,4-Dichloro-5-methylphenylphenylboronic acid, pinacol ester, 98%; .	942069-71-8	98%	1g	€552.00	2025-04-15
A2B Chem LLC	AC87466-250mg	3,4-Dichloro-5-methylphenylphenylboronic acid, pinacol ester	942069-71-8	95%	250mg	$138.00	2023-12-29

3,4-Dichloro-5-methylphenylphenylboronic acid, pinacol ester Related Literature

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Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
2. Aggregation, pretransitional behavior, and optical properties in the isotropic phase of lyotropic chromonic liquid crystals studied in high magnetic fields

Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
3. Aggregation-induced emission based on a fluorinated macrocycle: visualizing spontaneous and ultrafast solid-state molecular motions at room temperature via F⋯F interactions†

Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
5. An anti-ultrasonic-stripping effect in confined micro/nanoscale cavities and its applications for efficient multiscale metallic patterning†

Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550

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